BENGHE Foundational & Exploratory

Check Availability & Pricing

Dimestrol: A Technical Guide to its Biological
Activities and Physiological Effects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimestrol
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Introduction

Dimestrol, also known as dianisylhexene or diethylstilbestrol dimethyl ether, is a synthetic,
nonsteroidal estrogen belonging to the stilbestrol group.[1] Structurally related to the more
widely known diethylstilbestrol (DES), Dimestrol has been utilized in clinical settings for
hormone therapy. Its applications include the management of delayed female puberty,
hypogonadism, and symptoms associated with menopause and postmenopause.[1] It is
recognized for its ability to induce the development of female secondary sexual characteristics
in cases of delayed puberty or hypogonadism.[1] Additionally, Dimestrol has been used as a
growth promoter in livestock.[1] This technical guide provides a comprehensive overview of the
biological activities and physiological effects of Dimestrol, with a focus on its mechanism of
action, estrogenic activity, and available data from preclinical and clinical studies.

Chemical and Physical Properties

Dimestrol is chemically designated as 4,4'-dimethoxy-a,a'-diethylstilbene. Its fundamental
properties are summarized in the table below.
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Property Value Reference

1-methoxy-4-[(E)-4-(4-
IUPAC Name methoxyphenyl)hex-3-en-3- [1]

yllbenzene

Dianisylhexene,
Synonyms _ _ _ [1]
Diethylstilbestrol dimethyl ether

CAS Number 130-79-0 [1]
Molecular Formula C20H2402 [1]
Molar Mass 296.410 g/mol [1]

Mechanism of Action

As a synthetic estrogen, Dimestrol is presumed to exert its biological effects primarily through
its interaction with estrogen receptors (ERSs), principally ERa and ER[3. While direct binding
affinity data for Dimestrol is not readily available in the public domain, its structural similarity to
DES suggests a comparable mechanism of action. DES is a potent agonist for both ERa and
ERp.[2] The binding of an estrogenic ligand to these receptors initiates a cascade of molecular
events that can be broadly categorized into genomic and non-genomic signaling pathways.

Genomic Signaling Pathway

The classical genomic pathway involves the binding of Dimestrol to ERs located
predominantly in the nucleus. This binding induces a conformational change in the receptor,
leading to its dimerization and subsequent interaction with specific DNA sequences known as
estrogen response elements (ERES) in the promoter regions of target genes. This interaction
modulates the transcription of these genes, leading to the synthesis or repression of specific
proteins that mediate the physiological effects of estrogens.
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Select Immature Female Mice
(e.g., 20-21 days old)

Acclimation Period
(at least 5 days)

l

Randomize into Treatment Groups
(Control, Reference Estrogen, Test Substance)

l

Daily Administration of Test Substance
(e.g., oral gavage or subcutaneous injection)
for 3 consecutive days

.

Necropsy approximately 24 hours
after the last dose

l

Dissect Uterus and Trim
of excess fat and connective tissue

l

Weigh Uterus (wet weight)

.

Data Analysis:
Compare uterine weights of treated groups
to the control group

Determine Estrogenic Activity

Reductive Coupling
(e.g., McMurry Reaction)

p-Methoxypropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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